Cas no 1782590-67-3 (tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate
• CAS No: 1782590-67-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5252735
• Update Time: 2026-03-09

tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-amino-2-methylpropyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(1-amino-2-methylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-8(2)10(13)9-6-14(7-9)11(15)16-12(3,4)5/h8-10H,6-7,13H2,1-5H3
• InChI Key： FYITUPBGQPVDKA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(N)C(C)C)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 301.5±15.0 °C at 760 mmHg
• Flash Point: 136.1±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate

tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate (CAS No. 1782590-67-3): An Overview

tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate (CAS No. 1782590-67-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring and a tert-butyl protecting group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its high reactivity and conformational rigidity. These properties make it an attractive scaffold for the development of novel drugs, particularly in the areas of central nervous system (CNS) disorders and cancer therapy. The presence of the tert-butyl protecting group on the carboxylate moiety further enhances the compound's stability and synthetic utility, allowing for selective functionalization and derivatization.

Recent studies have highlighted the importance of tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate in the synthesis of peptidomimetics and small molecule inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are crucial for various cellular processes and disease mechanisms.

In another notable application, tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate has been used to develop novel antiviral agents. Research conducted at the University of California, San Francisco, showed that derivatives of this compound exhibit strong antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The unique structure of the azetidine ring allows for precise targeting of viral replication machinery, making it a promising lead for antiviral drug discovery.

Beyond its applications in drug discovery, tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate has also been explored for its potential in chemical biology research. A study published in Chemical Science utilized this compound as a tool to investigate protein-ligand interactions using advanced biophysical techniques such as NMR spectroscopy and X-ray crystallography. The results provided valuable insights into the binding modes and conformational changes associated with these interactions, contributing to a deeper understanding of molecular recognition processes.

The synthetic accessibility of tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One such method involves the coupling of an azetidine derivative with an amino acid ester followed by tert-butylation to protect the carboxylic acid group. These synthetic strategies not only enhance the availability of the compound but also facilitate its use in high-throughput screening assays and combinatorial chemistry approaches.

In conclusion, tert-butyl 3-(1-amino-2-methyl-propyl)azetidine-1-carboxylate (CAS No. 1782590-67-3) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and synthetic versatility make it an invaluable tool for advancing our understanding of biological processes and developing novel therapeutic agents. As research in these areas continues to evolve, this compound is likely to play an increasingly important role in driving innovation and discovery.